Cas no 352666-54-7 (2H-1-Benzopyran-3-carboxamide, 2-imino-6-methyl-)

• Product Name: 2H-1-Benzopyran-3-carboxamide, 2-imino-6-methyl-
• CAS No: 352666-54-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1476626
• PubChem ID: 902442
• Update Time: 2025-04-21

2H-1-Benzopyran-3-carboxamide, 2-imino-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 2-imino-6-methyl-
• 352666-54-7
• 2-imino-6-methylchromene-3-carboxamide
• 2-imino-6-methyl-2H-chromene-3-carboxamide
• Oprea1_860909
• AKOS040712926

• Inchi： 1S/C11H10N2O2/c1-6-2-3-9-7(4-6)5-8(10(12)14)11(13)15-9/h2-5,13H,1H3,(H2,12,14)
• InChI Key： KUALMEXVCZTXCR-UHFFFAOYSA-N
• SMILES： O1C(C(C(N)=O)=CC2C=C(C)C=CC1=2)=N

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.17